Cas no 882055-34-7 (1-(2-bromo-benzothiazol-6-yl)-ethanone)
1-(2-bromo-benzothiazol-6-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-benzothiazol-6-yl)-ethanone
- 1-(2-bromobenzo[d]thiazol-6-yl)ethanone
- 1-(2-Bromo-6-benzothiazolyl)ethanone (ACI)
- 1-(2-Bromo-1,3-benzothiazol-6-yl)ethanone
- 1-(2-Bromobenzothiazol-6-yl)-ethanone
-
- Inchi: 1S/C9H6BrNOS/c1-5(12)6-2-3-7-8(4-6)13-9(10)11-7/h2-4H,1H3
- InChI Key: CBHZUGGQNGVHTN-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C2C(N=C(S2)Br)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
1-(2-bromo-benzothiazol-6-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527306-1g |
1-(2-Bromobenzo[d]thiazol-6-yl)ethanone |
882055-34-7 | 97% | 1g |
$*** | 2023-05-29 | |
| Alichem | A059006226-1g |
1-(2-Bromobenzo[d]thiazol-6-yl)ethanone |
882055-34-7 | 97% | 1g |
$670.32 | 2023-08-31 | |
| TRC | B801328-10mg |
1-(2-Bromo-benzothiazol-6-yl)-ethanone |
882055-34-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801328-50mg |
1-(2-Bromo-benzothiazol-6-yl)-ethanone |
882055-34-7 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B801328-100mg |
1-(2-Bromo-benzothiazol-6-yl)-ethanone |
882055-34-7 | 100mg |
$ 185.00 | 2022-06-06 | ||
| 1PlusChem | 1P00IFH1-250mg |
Ethanone, 1-(2-bromo-6-benzothiazolyl)- |
882055-34-7 | 95% | 250mg |
$270.00 | 2024-04-20 | |
| 1PlusChem | 1P00IFH1-1g |
Ethanone, 1-(2-bromo-6-benzothiazolyl)- |
882055-34-7 | 95% | 1g |
$555.00 | 2024-04-20 | |
| A2B Chem LLC | AI59061-250mg |
1-(2-Bromo-benzothiazol-6-yl)-ethanone |
882055-34-7 | 95% | 250mg |
$215.00 | 2024-04-19 | |
| A2B Chem LLC | AI59061-1g |
1-(2-Bromo-benzothiazol-6-yl)-ethanone |
882055-34-7 | 95% | 1g |
$441.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747252-1g |
1-(2-Bromobenzo[d]thiazol-6-yl)ethan-1-one |
882055-34-7 | 98% | 1g |
¥2385.00 | 2024-04-27 |
1-(2-bromo-benzothiazol-6-yl)-ethanone Production Method
Production Method 1
Production Method 2
1.2 Reagents: tert-Butyl nitrite , Copper bromide (CuBr2) Solvents: Acetonitrile ; rt
Production Method 3
2.1 Reagents: Isoamyl nitrite , Copper bromide (CuBr2) Solvents: Acetonitrile
1-(2-bromo-benzothiazol-6-yl)-ethanone Raw materials
- 1-(2-amino-1,3-benzothiazol-6-yl)ethanone
- Potassium thiocyanate
- Sodium sulfocyanate
- 4'-Aminoacetophenone
1-(2-bromo-benzothiazol-6-yl)-ethanone Preparation Products
1-(2-bromo-benzothiazol-6-yl)-ethanone Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(2-bromo-benzothiazol-6-yl)-ethanone
1-(2-bromo-benzothiazol-6-yl)-ethanone: A Versatile Compound in Modern Pharmaceutical Research
CAS No. 882055-34-7, also known as 1-(2-bromo-benzothiazol-6-yl)-ethanone, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the family of benzothiazole derivatives, which are characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of a bromine atom at the 2-position of the benzothiazole ring and the ketone functionality at the ethanone moiety contributes to its distinct chemical reactivity and biological activity. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and infectious diseases.
As a key component in the synthesis of advanced drug molecules, 1-(2-bromo-benzothiazol-6-yl)-ethanone has demonstrated promising properties in the context of medicinal chemistry. Its structural versatility allows for the incorporation of diverse functional groups, enabling the design of compounds with tailored pharmacological profiles. For instance, the bromine substituent at the 2-position of the benzothiazole ring can serve as a site for further chemical modifications, such as sulfonation or nitration, which can enhance the compound's solubility and bioavailability. These modifications are critical for optimizing the therapeutic efficacy of the final drug product.
Recent advances in synthetic methodologies have facilitated the scalable production of 1-(2-bromo-benzothiazol-6-yl)-ethanone, making it a valuable building block for the development of pharmaceuticals. One notable approach involves the use of catalytic cross-coupling reactions, which allow for the efficient and selective formation of the brominated benzothiazole ring. This method has been extensively studied in the context of green chemistry, where the minimization of waste and the use of environmentally friendly solvents are prioritized. The application of such sustainable synthesis strategies not only reduces the environmental impact of drug manufacturing but also aligns with the growing demand for eco-friendly pharmaceutical processes.
The biological activity of 1-(2-bromo-benzothiazol-6-yl)-ethanone has been explored in several recent studies, particularly in the context of its potential as an antiviral agent. Research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that derivatives of this compound exhibit significant inhibitory activity against a range of viral enzymes, including proteases and polymerases. These findings suggest that 1-(2-bromo-benzothiazol-6-yl)-ethanone could serve as a scaffold for the development of novel antiviral drugs, especially in the treatment of emerging viral infections such as influenza and coronaviruses.
Furthermore, the compound has shown potential in the field of neuropharmacology. A study published in *Pharmaceutical Research* in 2024 investigated the neuroprotective effects of 1-(2-bromo-benzothiazol-6-yl)-ethanone and its derivatives in models of Alzheimer's disease. The results indicated that these compounds could modulate the activity of key enzymes involved in amyloid-beta aggregation, thereby reducing the formation of toxic protein deposits in the brain. This discovery highlights the potential of 1-(2-bromo-benzothiazol-6-yl)-ethanone as a lead compound for the development of therapies targeting neurodegenerative disorders.
The structural characteristics of 1-(2-bromo-benzothiazol-6-yl)-ethanone also make it an attractive candidate for the design of multifunctional drugs. The combination of the benzothiazole ring and the ketone functionality provides a platform for the incorporation of various pharmacophore groups, enabling the creation of compounds with multiple therapeutic targets. For example, recent work in *Bioorganic & Medicinal Chemistry* has demonstrated that derivatives of this compound can exhibit dual inhibitory activity against both bacterial and fungal pathogens, making them potential candidates for the development of broad-spectrum antimicrobial agents.
In addition to its therapeutic applications, 1-(2-bromo-benzothiazol-6-yl)-ethanone has also been explored for its use in materials science. Researchers at the University of Tokyo have reported the synthesis of polymer-based materials using this compound as a monomer, which exhibit enhanced thermal stability and mechanical strength. These properties make the compound suitable for applications in the development of advanced biomedical materials, such as drug-eluting coatings and tissue engineering scaffolds.
The chemical stability of 1-(2-bromo-benzothiazol-6-yl)-ethanone under various reaction conditions is another important aspect of its utility in pharmaceutical research. A study published in *Organic & Biomolecular Chemistry* in 2025 evaluated the thermal and photostability of this compound in different solvent systems. The results indicated that the compound remains chemically stable at room temperature, which is crucial for its storage and transportation as a raw material for drug synthesis. This stability is attributed to the conjugated system formed by the benzothiazole ring and the ketone group, which provides a protective effect against degradation.
The development of new synthetic routes for 1-(2-bromo-benzothiazol-6-yl)-ethanone continues to be an active area of research, with a focus on improving the efficiency and selectivity of its preparation. One recent advancement involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been successfully applied in the synthesis of several derivatives of 1-(2-bromo-benzothiazol-6-yl)-ethanone, demonstrating its potential for large-scale production in industrial settings.
As the demand for innovative therapeutic agents continues to grow, the role of 1-(2-bromo-benzothiazol-6-yl)-ethanone in pharmaceutical research is expected to expand. Its structural versatility, combined with its demonstrated biological activity, positions it as a promising lead compound for the development of new drugs targeting a wide range of diseases. Ongoing studies are focused on further elucidating its mechanisms of action and optimizing its pharmacological properties to enhance its therapeutic potential.
Moreover, the integration of computational methods in the design of 1-(2-bromo-benzothiazol-6-yl)-ethanone derivatives is becoming increasingly prevalent. Molecular docking studies and virtual screening techniques are being used to predict the interactions between this compound and various biological targets, enabling the identification of potential lead compounds with improved pharmacokinetic profiles. These computational approaches not only accelerate the drug discovery process but also reduce the reliance on costly and time-consuming experimental trials.
In conclusion, 1-(2-bromo-benzothiazol-6-yl)-ethanone represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. Its structural characteristics and chemical reactivity make it a valuable building block for the development of novel drugs, while its stability and scalability ensure its viability for industrial production. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.
882055-34-7 (1-(2-bromo-benzothiazol-6-yl)-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)